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Compound of Interest

Compound Name: Histidine Monohydrochloride

Cat. No.: B147678

Essential Safety and Handling Guide for
Histidine Monohydrochloride

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Histidine Monohydrochloride in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe operational
procedures.

Personal Protective Equipment (PPE)

When handling Histidine Monohydrochloride, it is crucial to use appropriate personal
protective equipment to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[1]

[2](3]

Respiratory Protection

A NIOSH-approved respirator is required when
dusts are generated. A filter type P2 is

recommended.[1][4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is vital for the safe handling of Histidine

Monohydrochloride.

e Preparation:

o Ensure good ventilation in the work station.[5]

o Confirm that a safety shower and eye wash station are readily accessible.[6]

o Put on all required PPE as detailed in the table above.

e Handling:

o Avoid contact with skin and eyes.[5]

o Avoid the formation of dust and aerosols.[1][7]

o Handle in accordance with good industrial hygiene and safety practice.[2][3][7]

e Storage:
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o Keep the container tightly closed in a dry and well-ventilated place.[1][4]
o Store away from incompatible materials such as strong oxidizing agents.[7]

o The recommended storage temperature is typically between 15-25 °C, but always refer to
the product label.[4]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

First-Aid Measures

Exposure Route First-Aid Procedure

Remove the person to fresh air and keep them
comfortable for breathing.[5] If breathing is

Inhalation - ) ) )
difficult, give oxygen and seek medical attention.

[1](8]

Take off contaminated clothing immediately.[1]
) Wash the affected area with plenty of soap and
Skin Contact ) S
water for at least 15 minutes.[1][8] If irritation

persists, seek medical attention.[8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][8] Remove contact

lenses if present and easy to do.[1][5] Seek

medical attention.[8]

Rinse mouth with water.[5][8] Do NOT induce
Ingestion vomiting.[1] Call a poison center or a doctor if

you feel unwell.[5]

Spill Cleanup

o Evacuate and Ventilate: Evacuate unnecessary personnel and ventilate the spillage area.[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://www.sigmaaldrich.com/KR/ko/sds/Sigma/H8125?userType=undefined
https://www.spectrumchemical.com/media/sds/H1022_AGHS.pdf
https://www.sigmaaldrich.com/KR/ko/sds/Sigma/H8125?userType=undefined
https://www.lobachemie.com/lab-chemical-msds/MSDS-LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-04066-EN.aspx
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://ajiaminoscience.eu/aminoacid/wp-content/uploads/application/pdf/MSDS_L-Histidine-HCl-H2O.pdf
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://ajiaminoscience.eu/aminoacid/wp-content/uploads/application/pdf/MSDS_L-Histidine-HCl-H2O.pdf
https://ajiaminoscience.eu/aminoacid/wp-content/uploads/application/pdf/MSDS_L-Histidine-HCl-H2O.pdf
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://ajiaminoscience.eu/aminoacid/wp-content/uploads/application/pdf/MSDS_L-Histidine-HCl-H2O.pdf
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-04066-EN.aspx
https://ajiaminoscience.eu/aminoacid/wp-content/uploads/application/pdf/MSDS_L-Histidine-HCl-H2O.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-04066-EN.aspx
https://ajiaminoscience.eu/aminoacid/wp-content/uploads/application/pdf/MSDS_L-Histidine-HCl-H2O.pdf
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-04066-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-04066-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1][9]

e Cleanup:

o

Wear appropriate PPE.[5]

For dry spills, mechanically recover the product.[5] Sweep up or absorb the material and

[¢]

place it into a suitable clean, dry, closed container for disposal.[1]

Avoid generating dusty conditions.[1]

[¢]

[¢]

After material pickup is complete, wash the spill site.[6]

Disposal Plan

Dispose of Histidine Monohydrochloride and its containers in accordance with all applicable
national, state, and local regulations.[4][8] It is generally advised to dispose of the material as
you would a non-hazardous waste.[8] For specific guidance, contact a licensed professional
waste disposal service.[6] Do not mix with other waste.[4] Handle uncleaned containers as you

would the product itself.[4]
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Start: Prepare for Handling

Step 1: Don Personal
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Step 2: Weigh and Handle
Histidine Monohydrochloride

Spill Occurred?

Step 3a: Execute
Spill Cleanup Protocol

Step 3b: Store Remaining
Chemical Properly

Step 4: Dispose of Waste
and Contaminated Materials

End: Decontaminate and Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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